4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde

• IUPAC Name: 4-methoxy-3-[(2-nitrophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C15H13NO5/c1-20-14-7-6-11(9-17)8-15(14)21-10-12-4-2-3-5-13(12)16(18)19/h2-9H,10H2,1H3
• InChI Key: GPCMLVZXOGGLIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OCC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13NO5
• DSSTOX Substance ID: DTXSID401236210
• Molecular Weight: 287.27 g/mol
• CAS RN: 341942-10-7

Description

4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde is a chemical compound that has shown potential in scientific research applications. It is a benzaldehyde derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde is not fully understood. However, it is believed to undergo a nucleophilic addition reaction with thiols and hydrogen sulfide, resulting in the formation of a fluorescent adduct. The adduct can then be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde has been shown to have minimal cytotoxicity and genotoxicity in vitro. It has also been shown to be stable in biological samples and to have good cell permeability. Additionally, it has been shown to be selective for thiols and hydrogen sulfide, making it a useful tool for studying these compounds in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde is its high sensitivity and selectivity for thiols and hydrogen sulfide. It is also relatively easy to synthesize and purify. However, one limitation is that it requires the use of fluorescence spectroscopy for detection, which may not be available in all laboratories.

Future Directions

There are several potential future directions for research on 4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde. One direction is to explore its potential as a photosensitizer in photodynamic therapy for cancer treatment. Another direction is to investigate its potential as a probe for other biological targets. Additionally, further studies on its mechanism of action and physiological effects are needed to fully understand its potential applications in scientific research.

Synthesis Methods

Several methods have been reported for the synthesis of 4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde. One of the most common methods involves the reaction of 4-methoxybenzaldehyde with 2-nitrobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde has been used in scientific research for various applications. It has been used as a fluorescent probe for the detection of thiols and hydrogen sulfide in biological samples. It has also been used as a precursor for the synthesis of other compounds with potential biological activity. Additionally, it has been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.